Cas no 2228212-05-1 (1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one
• CAS No: 2228212-05-1
• MF: C₉H₉BrOS
• MW: 245.136160612106
• CID: 6455067
• PubChem ID: 165798722
• Update Time: 2025-05-19

1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one
• EN300-1905363
• 1-[1-(3-bromothiophen-2-yl)cyclopropyl]ethan-1-one
• 2228212-05-1

• Inchi： 1S/C9H9BrOS/c1-6(11)9(3-4-9)8-7(10)2-5-12-8/h2,5H,3-4H2,1H3
• InChI Key： UHDYSIPHCKLMJW-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 243.95575g/mol
• Monoisotopic Mass: 243.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 2228212-05-1 and Product Name: 1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one

Compound with the CAS number 2228212-05-1 and the product name 1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a 3-bromothiophen-2-yl moiety linked to a cyclopropylethan-1-one core, which suggests a rich chemical reactivity and versatility in synthetic transformations.

The 3-bromothiophen-2-yl substituent is particularly noteworthy, as thiophene derivatives are well-documented for their role in various biological processes and have been extensively explored in the development of therapeutic agents. Thiophenes, with their aromatic sulfur-containing ring system, exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a bromine atom at the 3-position enhances the electrophilicity of the thiophene ring, making it an attractive scaffold for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The cyclopropylethan-1-one component of the compound adds another layer of complexity and interest. Cyclopropyl groups are known to influence the pharmacokinetic properties of molecules by affecting metabolic pathways and binding affinity. The incorporation of a cyclopropyl ring into a pharmacophore can lead to enhanced binding stability and improved bioavailability, making it a valuable feature in drug design. The presence of an ketone group in the structure also opens up possibilities for further derivatization, such as condensation reactions with hydrazines or alcohols to form Schiff bases or esters.

Recent research has highlighted the significance of heterocyclic compounds in medicinal chemistry, particularly those incorporating thiophene rings. Studies have demonstrated that thiophene derivatives can interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. For instance, certain thiophene-based compounds have been shown to inhibit kinases involved in cancer progression or to modulate neurotransmitter receptors in neurological disorders. The compound in question, with its unique structural features, may offer new opportunities for developing targeted therapies.

The synthesis of 1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The bromination step on the thiophene ring is critical and must be performed under controlled conditions to avoid over-bromination or side reactions. Subsequent coupling reactions with cyclopropyl precursors need to be conducted in the presence of appropriate catalysts to ensure regioselectivity and functional group compatibility.

In terms of applications, this compound holds promise for use as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural motifs make it a versatile building block for designing molecules with tailored biological activities. Researchers are exploring its potential as a precursor for developing novel antiviral agents, where the combination of thiophene and cyclopropyl functionalities may confer enhanced efficacy against viral pathogens.

The compound's relevance is further underscored by its potential role in addressing emerging therapeutic challenges. With increasing resistance to existing medications, there is a growing demand for innovative drug candidates that can overcome these challenges. The structural features of 1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one suggest that it could be incorporated into molecules designed to interact with resistant targets or to enhance drug delivery systems.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of this compound towards various biological targets. These studies help in identifying potential lead structures that can be further optimized through medicinal chemistry interventions. The integration of computational methods with experimental approaches has accelerated the drug discovery process significantly.

The environmental impact of synthesizing such compounds is also an important consideration. Green chemistry principles are being increasingly adopted to minimize waste and reduce hazardous byproducts during chemical synthesis. Efforts are underway to develop more sustainable synthetic routes for producing 1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one, ensuring that its production is both efficient and environmentally friendly.

In conclusion, 1-1-(3-bromothiophen-2-yl)cyclopropylethan-1-one represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of heterocyclic moieties and functional groups makes it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.